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Compound of Interest

Compound Name: BIBF 1202-13C,d3

Cat. No.: B12402904

L  Get Quote

Researchers and laboratory personnel must handle and dispose of BIBF 1202-13C,d3 with
care, assuming it carries similar hazards to its parent compound, Nintedanib (BIBF 1120).
While specific disposal procedures for BIBF 1202-13C,d3 are not readily available, the
following guidelines are based on the safety data for Nintedanib and general best practices for

hazardous chemical waste management.

Hazard and Safety Summary

BIBF 1202-13C,d3 should be handled as a hazardous substance. The parent compound,

Nintedanib, is classified with significant health risks.[1][2] All personnel must wear appropriate
Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat.[1] Work should be conducted in a well-ventilated area or a chemical fume hood.[1]

Hazard Classification

Precautionary Statement

Acute Toxicity - Oral (Category 3)[2]

Toxic if swallowed.[2]

Reproductive Toxicity (Category 1B/2)[1][2]

May damage fertility or the unborn child.[1][2]

Specific Target Organ Toxicity, Repeated
Exposure (Category 1/2)[1][2]

May cause damage to organs through

prolonged or repeated exposure.[1][2]

Serious Eye Damage (Category 1)[2]

Causes serious eye damage.[2]

Skin Irritation (Category 2)[2]

Causes skin irritation.[2]
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Step-by-Step Disposal Procedure

The following procedure provides a general framework for the safe disposal of BIBF 1202-
13C,d3 waste. Always adhere to your institution's and local regulations for hazardous waste
disposal.

e Segregation of Waste:

o Isolate all waste materials contaminated with BIBF 1202-13C,d3, including unused
product, solutions, contaminated consumables (e.g., pipette tips, vials, gloves), and
cleaning materials.

o Do not mix this waste with non-hazardous or other types of chemical waste unless
specifically permitted by your institution's waste management plan.

» Waste Containerization:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.

o The label should include "Hazardous Waste," the chemical name "BIBF 1202-13C,d3,"
and appropriate hazard symbols (e.g., skull and crossbones, health hazard).

e Handling and Storage of Waste:
o Minimize the generation of dust or aerosols during handling.

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until it is collected by trained waste
management personnel.

e Decontamination:

o Decontaminate all surfaces and equipment that may have come into contact with BIBF
1202-13C,d3 using an appropriate cleaning agent.

o Dispose of all cleaning materials as hazardous waste.

¢ Disposal Method:
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o The final disposal method must comply with all local, state, and federal regulations.

o Commonly accepted methods for this type of waste include high-temperature incineration
by a licensed hazardous waste disposal facility.

o Do not dispose of BIBF 1202-13C,d3 down the drain or in the regular trash.[1][2]
Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of BIBF 1202-13C,d3.

Caption: Workflow for the safe disposal of BIBF 1202-13C,d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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